(2R)-2-amino-2-(pyridin-2-yl)ethan-1-ol dihydrochloride

• CAS RN: 2097958-04-6
• Molecular Formula: C7H12Cl2N2O
• Molecular Weight: 211.1

Description

“(2R)-2-amino-2-(pyridin-2-yl)ethan-1-ol dihydrochloride” is a compound that contains a pyridine ring, which is a basic heterocyclic organic compound similar to benzene and pyrrole but with one CH group replaced by nitrogen. The ‘2-amino’ and ‘2-yl’ suggest the presence of an amino group and a substituent on the second carbon of the ethan-1-ol group.

Molecular Structure Analysis

The molecular structure of this compound would likely show the pyridine ring attached to a two-carbon chain (ethan-1-ol), with an amino group on the second carbon. The ‘(2R)’ indicates that this compound is a chiral molecule, and ‘R’ refers to the configuration of the chiral center.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, we can infer that it might undergo reactions typical of amines, alcohols, and pyridines. These could include acid-base reactions, substitution reactions, and reactions at the hydroxyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of an amino group and a hydroxyl group suggests that this compound could form hydrogen bonds, which could affect its solubility and boiling point.

Scientific Research Applications

Coordination Chemistry and Spectroscopic Properties

• Coordination Chemistry Reviews highlighted the variability in chemistry and properties of compounds containing pyridine and benzimidazole or benzothiazole derivatives. This includes the synthesis, protonation/deprotonation forms, and complex compounds formation, emphasizing their spectroscopic, magnetic, and electrochemical activities which suggest areas for further exploration in analogues of such compounds (Boča, Jameson, & Linert, 2011).

Role in Anticorrosive Materials

• Surfaces and Interfaces provided a comprehensive review of quinoline derivatives, noting their effectiveness against metallic corrosion due to their ability to form stable chelating complexes, highlighting the relevance of substituents like hydroxyl, methoxy, amino, and nitro for anticorrosive applications (Verma, Quraishi, & Ebenso, 2020).

Drug Development

• The synthesis of the antithrombotic drug (S)-clopidogrel was reviewed in Chirality , emphasizing the importance of its S-enantiomer for pharmaceutical activities. The review covers synthetic methods, pros, and cons, which is crucial for further developments in synthesis methodologies (Saeed et al., 2017).

Synthesis and Biological Activity

• Molecules discussed the importance of 3,4-dihydro-2(1H)-pyridones as synthetic precursors for a variety of biologically active compounds, highlighting their vasorelaxant, anti-HIV, antitumor, antibacterial, and antifungal activities. This underlines the heterocycle's potential in medicinal chemistry (Chalán-Gualán et al., 2022).

Nicotinic Acetylcholine Receptors and Drug Development

• Journal of Pharmacology and Experimental Therapeutics reviewed compounds like nicotine and its analogs for their ability to improve working memory in macaques through desensitization of nicotinic acetylcholine receptors (nAChRs). This highlights the potential of developing new drugs that can desensitize nAChRs without an agonist action, suggesting a pathway for creating drugs with increased specificity and reduced side effects (Buccafusco, Beach, & Terry, 2009).

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. For example, if it’s used as a pharmaceutical, the mechanism would depend on the biological target of the drug.

Future Directions

Future research could explore the potential applications of this compound in various fields, such as pharmaceuticals or materials science.